Cas no 1332529-70-0 (N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride)
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-isopropyl-4-(piperidin-3-ylmethoxy)benzamide hydrochloride
- N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamidehydrochloride
- 4-(Piperidin-3-ylmethoxy)-N-propan-2-ylbenzamide;hydrochloride
- N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride
-
- Inchi: 1S/C16H24N2O2.ClH/c1-12(2)18-16(19)14-5-7-15(8-6-14)20-11-13-4-3-9-17-10-13;/h5-8,12-13,17H,3-4,9-11H2,1-2H3,(H,18,19);1H
- InChI Key: JVPTYLAINHXDIB-UHFFFAOYSA-N
- SMILES: Cl.O(C1C=CC(C(NC(C)C)=O)=CC=1)CC1CNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 299
- Topological Polar Surface Area: 50.4
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM494156-1g |
4-[(piperidin-3-yl)methoxy]-N-(propan-2-yl)benzamide hydrochloride |
1332529-70-0 | 97% | 1g |
$176 | 2022-09-03 | |
| Chemenu | CM494156-5g |
4-[(piperidin-3-yl)methoxy]-N-(propan-2-yl)benzamide hydrochloride |
1332529-70-0 | 97% | 5g |
$521 | 2022-09-03 | |
| TRC | N050245-250mg |
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride |
1332529-70-0 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | N050245-500mg |
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride |
1332529-70-0 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | N050245-1000mg |
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride |
1332529-70-0 | 1g |
$ 480.00 | 2022-06-03 |
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride
Introduction to N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride (CAS No. 1332529-70-0)
N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride, identified by its CAS number 1332529-70-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This hydrochloride salt exhibits a unique structural framework that has garnered attention for its potential biological activities and therapeutic applications. The molecule combines a benzamide core with an isopropyl group and a piperidinylmethoxy substituent, which together contribute to its distinct chemical properties and pharmacological profile.
The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, frequently incorporated into molecules targeting various biological pathways. Its amide bond not only contributes to the solubility and stability of the compound but also serves as a hinge point for interactions with biological targets. In particular, the presence of the hydrochloride salt form enhances the compound's solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical products.
The piperidin-3-ylmethoxy group adds another layer of complexity to the molecule, influencing both its electronic properties and its ability to interact with biological targets. Piperidine derivatives are known for their role in modulating neurotransmitter systems, making them valuable in the development of central nervous system (CNS) drugs. The methoxy group further extends the compound's potential for hydrogen bonding and dipole interactions, which are critical for binding affinity and specificity.
In recent years, there has been growing interest in exploring the therapeutic potential of compounds that combine multiple pharmacophoric elements. N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride exemplifies this trend, as its multifaceted structure suggests potential applications in multiple therapeutic areas. For instance, studies have indicated that such compounds may exhibit anti-inflammatory, analgesic, and even neuroprotective properties.
One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The combination of a benzamide core and a piperidine derivative has been shown to enhance binding affinity to certain neurotransmitter receptors, particularly those involved in pain signaling and mood regulation. This makes N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride a promising candidate for further investigation in conditions such as chronic pain syndromes, depression, and anxiety disorders.
Furthermore, the isopropyl group attached to the nitrogen atom of the benzamide moiety introduces steric bulk, which can influence both the compound's solubility and its interaction with biological targets. This feature is particularly important in drug design, as it allows for fine-tuning of pharmacokinetic properties to optimize absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) profiles.
The hydrochloride salt form of this compound also plays a crucial role in its overall pharmacological behavior. By converting the free base into its salt form, improvements in solubility and stability are achieved, which are essential factors for successful drug development. These properties make N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride more amenable to formulation into oral or injectable dosage forms, enhancing its potential for clinical use.
In academic research circles, N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride has been studied for its potential interactions with various enzymes and receptors. Preliminary computational studies suggest that it may inhibit certain enzyme pathways involved in inflammation and pain perception. These findings have sparked interest among researchers looking for novel molecular entities to develop next-generation therapeutics.
The synthesis of N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the benzamide core through amide bond formation between 4-hydroxybenzoic acid derivatives and appropriate amine precursors. Subsequent functionalization with the piperidinylmethoxy group followed by conversion to the hydrochloride salt completes the synthesis process.
The structural features of N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, researchers can explore new chemical space and potentially uncover compounds with enhanced biological activity or improved pharmacokinetic profiles.
In conclusion, N-Isopropyl-4-(piperidin-3-ylylmethoxy)benzamide Hydrochloride (CAS No. 1332529-70-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural composition and promising biological activities. Its combination of a benzamide core with a piperidine derivative offers potential therapeutic benefits across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.
1332529-70-0 (N-Isopropyl-4-(piperidin-3-ylmethoxy)benzamide Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)